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The table below summarizes the key findings from long-term studies comparing dorzolamide and betaxolol.

Aspect

Dorzolamide

Betaxolol

Mechanism of
Action

IOP Reduction (1-
Year Peak)

IOP Reduction (1-
Year Trough)

Corneal
Endothelial Safety

Common Local
Side Effects

Carbonic anhydrase inhibitor, reduces

agueous humor production [1]

~23% mean reduction [3]

~17% mean reduction [3]

Equivalent: Mean cell density loss of

3.6% after 1 year [4]

Ocular burning/stinging, taste
perversion (14.6%) [5]

Cardioselective beta-1 adrenergic
receptor blocker, reduces aqueous
humor production [2]

~21% mean reduction [3]

~15% mean reduction [3]

Equivalent: Mean cell density loss

of 4.2% after 1 year [4]

Ocular burning/stinging [5]
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Aspect Dorzolamide Betaxolol
Systemic Safety Minimal systemic electrolyte disturbance  Minimal effect on pulmonary
Considerations [3] function; slight reduction in heart

rate and diastolic blood pressure [1]

[2]

Effect on Ocular Accelerated retinal arteriovenous May improve tissue circulation in the
Blood Flow passage time; some studies report iris and optic nerve head; relaxes
improved blood flow in optic nerve head retinal microarteries [6]

[1] [6]

Detailed Experimental Protocols

The data in the table above is derived from rigorous clinical trials. Here are the methodologies used in these

key studies.

Long-Term Efficacy and Corneal Safety Study

This was a double-masked, randomized, 1-year study conducted at multiple centers [4] [3].

e Participants: Patients with ocular hypertension or open-angle glaucoma.
¢ Intervention: Patients were randomized to receive either 2.0% dorzolamide three times daily or
0.5% betaxolol twice daily.
¢ Primary Outcomes:
o Intraocular Pressure (IOP): Measured at baseline and throughout the study at peak and
trough times.
o Corneal Effects: Central corneal endothelial cell density and thickness were measured at
baseline, 6 months, and 12 months using specular microscopy and ultrasonic pachymetry.
Endothelial cell densities were determined by a single masked observer [4].

Short-Term Efficacy and Tolerability Study

This was a 12-week, multicenter, double-masked, parallel-design study [5].
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Participants: Adults with ocular hypertension or open-angle glaucoma.

Intervention: Random allocation to either 2% dorzolamide TID or 0.5% betaxolol BID.

Primary Outcome: IOP was measured 2 and 8 hours after instillation of the medication (to assess
peak and trough effects) on study day 1 and after 12 weeks.

Safety Monitoring: Adverse events were recorded and compared between groups.

Ocular Hemodynamics Study

This study focused on the drugs' effects on blood flow in patients with Normal-Tension Glaucoma (NTG) [1]

[6].

¢ Design: A comparative study.
e Participants: Nine patients with NTG.
¢ Intervention: Patients were treated with each drug for 4 weeks.
¢ Measurements:
o Blood Velocity: Measured in the central retinal and ophthalmic arteries using Color Doppler
Imaging.
o Retinal Arteriovenous Passage Time: Assessed by scanning laser fluorescein angiography.

Mechanisms of Action and Experimental Workflow

The diagrams below illustrate the distinct mechanisms of action for each drug and the general workflow of

the clinical trials.

Drug Mechanisms of Action
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Clinical Trial Design Workflow
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Key Conclusions for Clinical Practice

e Efficacy: For long-term IOP management in open-angle glaucoma, dorzolamide and betaxolol are
therapeutically equivalent [5] [3].

o Safety Selection: The choice between them often depends on the patient's systemic health.
Betaxolol, with its cardioselective profile, may be preferable for patients with respiratory issues like
asthma [2], while dorzolamide is suitable for patients where systemic beta-blockade is a concern.

e Beyond IOP: Both drugs may offer benefits for ocular blood flow, which could be particularly relevant
in conditions like normal-tension glaucoma, where vascular factors play a significant role [1] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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